1-((8-Methoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)methyl)-3-methylurea

• IUPAC Name: 1-[(8-methoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)methyl]-3-methylurea
• InChI: InChI=1S/C9H12N6O2/c1-10-9(16)12-5-6-13-14-7-8(17-2)11-3-4-15(6)7/h3-4H,5H2,1-2H3,(H2,10,12,16)
• InChI Key: IKCHBOQSFOTLOP-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)NCC1=NN=C2N1C=CN=C2OC
• Molecular Formula: C9H12N6O2
• Molecular Weight: 236.23 g/mol

Description

The compound “1-((8-Methoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)methyl)-3-methylurea” is part of a class of compounds known as triazolopyrazines. These compounds are known for their potential in medicinal chemistry, particularly as building blocks for drug development.

Synthesis Analysis

The synthesis of triazolopyrazines involves the use of commercially available reagents and provides quick and multigram access to the target derivatives. A series of novel [1,2,4]triazolo[4,3-a]pyrazine derivatives have been designed and synthesized, showing satisfactory activity compared with the lead compound foretinib.

Molecular Structure Analysis

Triazolopyrazines are heterocyclic compounds containing two carbon and three nitrogen atoms in the five-membered aromatic azole chain. They are capable of binding in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities.

Chemical Reactions Analysis

The development of triazolopyrazines involves the creation of a small library of these compounds with a variety of substituents in position 3. The potential of further synthetic application of the library members for medicinally oriented synthesis has been shown.

Scientific Research Applications

Antibacterial Activity

• . Some of these derivatives exhibit moderate to good antibacterial effects against both Gram-positive Staphylococcus aureus and Gram-negative Escherichia coli strains. Notably, compound 2e demonstrated superior antibacterial activity, comparable to the first-line agent ampicillin.

Anticancer Potential

• . While specific data on this compound’s anticancer potential are not available, its structural similarity to other promising anticancer agents warrants further exploration.

Fluorescent Probes and Polymers

• . Their unique properties make them suitable for applications in materials science and bioimaging.

Mechanism of Action

Target of Action

The primary targets of 1-((8-Methoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)methyl)-3-methylurea are c-Met and VEGFR-2 kinases . These kinases play a crucial role in cellular signaling pathways, regulating cell growth, survival, and migration. Inhibition of these kinases can lead to the suppression of tumor growth and angiogenesis .

Mode of Action

This compound interacts with its targets by binding to the active sites of c-Met and VEGFR-2 kinases, thereby inhibiting their activity . This inhibition disrupts the signaling pathways regulated by these kinases, leading to changes in cellular processes such as cell proliferation and angiogenesis .

Biochemical Pathways

The compound affects the c-Met and VEGFR-2 signaling pathways . By inhibiting these kinases, the compound disrupts the downstream effects of these pathways, which include cell growth, survival, and migration. This disruption can lead to the inhibition of tumor growth and angiogenesis .

Result of Action

The compound exhibits excellent antiproliferative activities against various cancer cell lines, including A549, MCF-7, and Hela . It inhibits the growth of these cells in a dose-dependent manner and induces late apoptosis . The compound also inhibits the expression of c-Met and VEGFR-2, further contributing to its antiproliferative effects .

Future Directions

Triazolopyrazines have shown potential in various applications, including medicinal chemistry. Future research may focus on further exploring the potential of these compounds in drug development and other applications.